Cas no 94632-81-2 (Pentacosyl hexadecanoate)
Pentacosyl hexadecanoate structure
Product Name:Pentacosyl hexadecanoate
CAS No:94632-81-2
MF:C41H82O2
MW:607.088593959808
CID:2356465
PubChem ID:71330492
Update Time:2025-04-21
Pentacosyl hexadecanoate Chemical and Physical Properties
Names and Identifiers
-
- pentacosyl hexadecanoate
- 94632-81-2
- DTXSID20759184
- Pentacosyl hexadecanoate
-
- Inchi: 1S/C41H82O2/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-40-43-41(42)39-37-35-33-31-29-27-16-14-12-10-8-6-4-2/h3-40H2,1-2H3
- InChI Key: KKVMYOMOYHSZLH-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 606.63148185Da
- Monoisotopic Mass: 606.63148185Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 43
- Rotatable Bond Count: 39
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 26.3Ų
Pentacosyl hexadecanoate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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